Mumadl
Overview
Description
Mumadl, also known as Mumadl, is a useful research compound. Its molecular formula is C24H31NO13 and its molecular weight is 541.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Mumadl suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Mumadl including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
73448-32-5 |
|---|---|
Product Name |
Mumadl |
Molecular Formula |
C24H31NO13 |
Molecular Weight |
541.5 g/mol |
IUPAC Name |
N-[(2S,3R,4R,5S,6R)-4-hydroxy-6-(hydroxymethyl)-2-(4-methyl-2-oxochromen-7-yl)oxy-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide |
InChI |
InChI=1S/C24H31NO13/c1-9-5-16(29)35-13-6-11(3-4-12(9)13)34-23-17(25-10(2)28)19(31)22(15(8-27)37-23)38-24-21(33)20(32)18(30)14(7-26)36-24/h3-6,14-15,17-24,26-27,30-33H,7-8H2,1-2H3,(H,25,28)/t14-,15-,17-,18+,19-,20+,21-,22-,23-,24+/m1/s1 |
InChI Key |
AVXSAZHHBBNZIS-CYABAIRNSA-N |
Isomeric SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)O)NC(=O)C |
SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)NC(=O)C |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)NC(=O)C |
synonyms |
methylumbelliferyl 2-acetamido-2-deoxy-beta-D-lactoside MUMADL |
Origin of Product |
United States |
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![(2S,6R,14R,15R)-5-(cyclopropylmethyl)-16-(2-hydroxy-5-methylhexan-2-yl)-15-methoxy-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11-trien-11-ol;hydrochloride](/img/structure/B1211161.png)
